![molecular formula C7H9N3O B6203773 4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine CAS No. 16372-09-1](/img/no-structure.png)
4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine
Overview
Description
“4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine” is a chemical compound that has been studied for its potential applications in the field of medicine . It is a derivative of pyrrolo[2,3-d]pyrimidine, a structure found in several selective CDK4/6 inhibitors such as Ribociclib and Palbociclib . These inhibitors are used in the treatment of estrogen receptor-positive (ER+) breast cancer .
Synthesis Analysis
The synthesis of “4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine” involves several steps. In one study, 25 novel pyrrolo[2,3-d]pyrimidine derivatives were designed and synthesized based on molecular diversity . The cyclopentyl substituent was retained in both fragments and substituents at positions C-2,4,6 of pyrrolo[2,3-d]pyrimidine were modified .Molecular Structure Analysis
The molecular structure of “4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine” is characterized by the presence of a pyrrolo[2,3-d]pyrimidine core. In one study, the synthesized pyrrolo[2,3-d]pyrimidine derivatives were characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction .Chemical Reactions Analysis
The chemical reactions involving “4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine” are complex and involve multiple steps. For instance, the synthesis of pyrrolo[2,3-d]pyrimidine derivatives involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine involves the condensation of 2,4-diamino-6-methoxypyrimidine with 2,3-dichloro-5,6-dicyanopyridine followed by cyclization to form the target compound.", "Starting Materials": [ "2,4-diamino-6-methoxypyrimidine", "2,3-dichloro-5,6-dicyanopyridine" ], "Reaction": [ "Step 1: 2,4-diamino-6-methoxypyrimidine is reacted with 2,3-dichloro-5,6-dicyanopyridine in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF) to form the intermediate 2,4-diamino-6-methoxy-5,6-dicyanopyrimidine.", "Step 2: The intermediate is then cyclized by heating with a Lewis acid catalyst such as zinc chloride in a solvent like acetic acid to form the target compound, 4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine.", "Overall Reaction: 2,4-diamino-6-methoxypyrimidine + 2,3-dichloro-5,6-dicyanopyridine + base + Lewis acid catalyst + solvent → 4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine" ] } | |
CAS RN |
16372-09-1 |
Product Name |
4-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidine |
Molecular Formula |
C7H9N3O |
Molecular Weight |
151.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
